Cas no 1785666-54-7 (N-4-(1-Benzoyl-4-piperidinyl)butyl-3-(3-pyridinyl)-2-propenamide Hydrochloride)

• Product Name: N-4-(1-Benzoyl-4-piperidinyl)butyl-3-(3-pyridinyl)-2-propenamide Hydrochloride
• CAS No: 1785666-54-7
• MF: C₂₄H₃₀ClN₃O₂
• MW: 427.966905117035
• CID: 4767379
• Update Time: 2025-05-24

N-4-(1-Benzoyl-4-piperidinyl)butyl-3-(3-pyridinyl)-2-propenamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• FK 866 hydrochloride
• Daporinad HCl
• N-[4-(1-Benzoyl-4-piperidinyl)butyl]-3-(3-pyridinyl)-2-propenamide hydrochloride
• K 22.175 hydrochloride
• AOB5097
• (E)-N-[4-(1-Benzoyl-piperidin-4-yl)-butyl]-3-pyridin-3-yl-acrylamide hydrochloride
• 2-(E)-N-[4-(1-Benzoyl-4-piperidinyl)butyl]-3-(3-pyridinyl)-2-propenamide hydrochloride
• N-(4-(1-Benzoylpiperidin-4-yl)butyl)-3-(pyridin-3-yl)acrylamide hydrochloride
• N-4-(1-Benzoyl-4-piperidinyl)butyl-3-(3-pyridinyl)-2-propenamide Hydrochloride

• Inchi： 1S/C24H29N3O2.ClH/c28-23(12-11-21-8-6-15-25-19-21)26-16-5-4-7-20-13-17-27(18-14-20)24(29)22-9-2-1-3-10-22;/h1-3,6,8-12,15,19-20H,4-5,7,13-14,16-18H2,(H,26,28);1H/b12-11+;
• InChI Key： MULSIBUGDPOSHV-CALJPSDSSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)N1CCC(CCCCNC(/C=C/C2C=NC=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 534
• Topological Polar Surface Area: 62.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on N-4-(1-Benzoyl-4-piperidinyl)butyl-3-(3-pyridinyl)-2-propenamide Hydrochloride

N-4-(1-Benzoyl-4-piperidinyl)butyl-3-(3-pyridinyl)-2-propenamide Hydrochloride: A Comprehensive Overview

The compound N-4-(1-Benzoyl-4-piperidinyl)butyl-3-(3-pyridinyl)-2-propenamide Hydrochloride (CAS No. 1785666-54-7) is a highly specialized chemical entity with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its chemical properties, synthesis, applications, and recent advancements in its research.

Chemical Structure and Properties

The molecular structure of N-4-(1-Benzoyl-4-piperidinyl)butyl-3-(3-pyridinyl)-2-propenamide Hydrochloride is characterized by a complex arrangement of functional groups. The molecule contains a piperidine ring substituted with a benzoyl group at position 1 and a butyl chain at position 4. Additionally, the compound features a pyridine ring attached to a propenamide group, which contributes to its unique electronic and steric properties. These structural elements collectively influence the compound's solubility, stability, and bioavailability.

Recent studies have highlighted the importance of such structural complexity in drug design. The presence of aromatic rings like benzene and pyridine enhances the molecule's ability to interact with biological targets through π-π stacking and hydrogen bonding. Furthermore, the amide group in the propenamide moiety plays a crucial role in stabilizing the molecule's conformation, which is essential for its pharmacological activity.

Synthesis and Characterization

The synthesis of N-4-(1-Benzoyl-4-piperidinyl)butyl-3-(3-pyridinyl)-2-propenamide Hydrochloride involves a multi-step process that combines organic synthesis techniques. Key steps include the preparation of the piperidine derivative through nucleophilic substitution, followed by coupling reactions to introduce the benzoyl and propenamide groups. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility for pharmacological testing.

Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound. These methods provide detailed insights into its molecular structure, purity, and stability under various conditions. Recent advancements in computational chemistry have also enabled researchers to predict the compound's behavior in different environments, further aiding in its development.

Biological Activity and Applications

One of the most notable aspects of N-4-(1-Benzoyl-4-piperidinyl)butyl-3-(3-pyridinyl)-2-propenamide Hydrochloride is its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in *Journal of Medicinal Chemistry* highlights its role as an inhibitor of specific kinases implicated in cancer progression.

In addition to its therapeutic applications, this compound has shown promise in diagnostic imaging due to its ability to bind selectively to certain receptors. Recent breakthroughs in radiolabeling techniques have enabled researchers to utilize this compound as a tracer in positron emission tomography (PET), offering new avenues for early disease detection.

Recent Research Developments

The field of medicinal chemistry has witnessed significant advancements in recent years, particularly in the design of bioactive molecules like N-4-(1-Benzoyl-4-piperidinyl)butyl-3-(3-pyridinyl)-2-propenamide Hydrochloride. Researchers are now focusing on optimizing its pharmacokinetic properties to enhance bioavailability while minimizing adverse effects.

A study conducted at Stanford University explored the use of this compound as a lead molecule for developing novel antibiotics. By leveraging computational modeling, they identified potential modifications that could improve its efficacy against multidrug-resistant bacteria. These findings underscore the versatility of this compound across diverse therapeutic areas.

Moreover, collaborative efforts between academia and industry have accelerated the translation of this research into clinical applications. Phase I trials are currently underway to assess the safety and tolerability of this compound in humans.

Conclusion

In summary, N-4-(1-Benzoyl-4-piperidinyl)butyl-3-(3-pyridinyl)-2-propenamide Hydrochloride (CAS No. 1785666-54